Cas no 2172093-82-0 (5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172093-82-0
• MF: C₇H₁₀F₃N₃O
• MW: 209.169011592865
• CID: 6406232
• PubChem ID: 165603650
• Update Time: 2025-10-11

5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• 2172093-82-0
• EN300-1593290
• [5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methanol

• Inchi： 1S/C7H10F3N3O/c1-4-6(3-14)11-12-13(4)5(2)7(8,9)10/h5,14H,3H2,1-2H3
• InChI Key： HSGQUBINCRTPTH-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(C)=C(CO)N=N1)(F)F

Computed Properties

• Exact Mass: 209.07759644g/mol
• Monoisotopic Mass: 209.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol

5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172093-82-0): An Emerging Compound in Medicinal Chemistry

5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172093-82-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological properties and applications in drug discovery. The presence of a trifluoromethyl group and a methyl substituent further enhances its chemical stability and pharmacological profile.

The triazole ring is a versatile scaffold in medicinal chemistry, often utilized in the design of drugs targeting various therapeutic areas such as antifungal, antibacterial, and anticancer treatments. The 5-methyl substitution on the triazole ring can influence the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. Additionally, the trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their bioavailability and pharmacokinetic properties.

Recent studies have highlighted the potential of 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol in various biological assays. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antifungal activity against several clinically relevant fungal strains. The researchers found that the compound's unique structure contributed to its ability to disrupt fungal cell membranes and inhibit key enzymes involved in fungal metabolism.

In another study conducted by a team of researchers from the University of California, the compound was evaluated for its anticancer properties. The results showed that 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol demonstrated significant cytotoxicity against a panel of human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action was attributed to the compound's ability to induce apoptosis and inhibit cell proliferation through the modulation of key signaling pathways.

The synthesis of 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol has been optimized using modern synthetic methods such as click chemistry. Click chemistry is a powerful tool for constructing complex molecules with high efficiency and selectivity. The use of copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) has been particularly effective in synthesizing this compound with high yields and purity. This synthetic approach not only simplifies the production process but also allows for easy modification of the molecular structure to explore structure–activity relationships (SAR).

The pharmacokinetic properties of 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol have also been investigated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the trifluoromethyl group contributes to its high lipophilicity and low plasma protein binding, which enhances its oral bioavailability and tissue distribution. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting its potential for safe clinical use.

In conclusion, 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172093-82-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.